
molecular structure of C.I. Disperse Blue 284 as
a single azo dye.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Disperse blue 284

Cat. No.: B12363446 Get Quote

An In-depth Technical Guide on the Molecular Structure and Synthesis of C.I. Disperse Blue
284

This technical guide provides a comprehensive overview of C.I. Disperse Blue 284, a single

azo dye. It is intended for researchers, scientists, and professionals in drug development and

related fields who require detailed information on the molecular structure, synthesis, and

properties of this compound.

Molecular Structure and Identification
C.I. Disperse Blue 284 is classified as a single azo dye, characterized by the presence of one

azo group (-N=N-) linking two aromatic moieties.[1] The systematic synthesis of this dye

involves the diazotization of a heterocyclic amine followed by coupling with an aniline

derivative.

Table 1: Chemical Identity of C.I. Disperse Blue 284
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Parameter Value

C.I. Name Disperse Blue 284

CAS Number 71872-43-0[1][2][3]

Molecular Formula C₁₇H₁₉N₅O₆S[1][4]

Molecular Weight 421.43 g/mol [1]

Chemical Class Single Azo Dye[1]

Physicochemical and Application Properties
C.I. Disperse Blue 284 appears as a dark blue powder.[2] It is insoluble in water but exhibits

solubility in organic solvents such as acetone and ethanol.[2] This dye is primarily used for

dyeing and printing on polyester and its blended fabrics, producing a bright blue color.[1][3][5]

Table 2: Fastness Properties of C.I. Disperse Blue 284

Property Rating (ISO)

Light Fastness 4-5

Washing Fastness (Staining) 4-5

Washing Fastness (Fading) 3-4

Perspiration Fastness (Staining) 4-5

Perspiration Fastness (Fading) 3-4

Ironing Fastness 4-5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4-5

Sublimation Fastness 4-5

(Source: Compiled from multiple sources providing fastness data.)
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Synthesis of C.I. Disperse Blue 284
The synthesis of C.I. Disperse Blue 284 is a two-step process involving:

Diazotization of 5-nitrothiazol-2-amine.

Azo coupling of the resulting diazonium salt with N,N-di(2-acetoxyethyl)benzeneamine.[1][3]

[6]

Below is a detailed experimental protocol representative of the synthesis process.

Experimental Protocol
Materials and Reagents:

5-Nitrothiazol-2-amine

N,N-Di(2-acetoxyethyl)benzeneamine

Sodium nitrite (NaNO₂)

Concentrated sulfuric acid (H₂SO₄)

Hydrochloric acid (HCl)

Ice

Water

Dispersing agent (optional)

Step 1: Diazotization of 5-Nitrothiazol-2-amine

In a reaction vessel, carefully prepare a solution of nitrosylsulfuric acid by dissolving a

stoichiometric amount of sodium nitrite in concentrated sulfuric acid, maintaining the

temperature below 10°C with an ice bath.

Slowly add 5-nitrothiazol-2-amine to the nitrosylsulfuric acid solution while maintaining the

low temperature and stirring continuously.
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Continue stirring the mixture at 0-5°C for a sufficient duration to ensure complete

diazotization, forming the diazonium salt solution.

Step 2: Azo Coupling

In a separate vessel, prepare a solution of the coupling component, N,N-di(2-

acetoxyethyl)benzeneamine, in an acidic aqueous medium (e.g., dilute hydrochloric acid). A

dispersing agent may be added to facilitate a homogenous mixture.

Cool the coupling component solution to 0-5°C using an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the cold coupling

component solution with vigorous stirring.

Maintain the temperature of the reaction mixture at 0-5°C and continue stirring. The coupling

reaction will result in the precipitation of the C.I. Disperse Blue 284 dye.

After the reaction is complete, the precipitated dye is collected by filtration.

The filter cake is washed with cold water to remove any unreacted starting materials and

inorganic salts.

The final product is then dried.

Synthesis Workflow Diagram
Step 1: Diazotization

Step 2: Azo Coupling Workup & Purification

5-Nitrothiazol-2-amine

Diazonium Salt SolutionDiazotization at 0-5°C

Nitrosylsulfuric Acid
(NaNO₂ in H₂SO₄)

C.I. Disperse Blue 284 (Precipitate)N,N-Di(2-acetoxyethyl)benzeneamine
Azo Coupling at 0-5°C

Filtration Washing with Water Drying
Final Product:

C.I. Disperse Blue 284 Powder

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Disperse Blue 284.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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